Cas no 1207033-55-3 (3-ethyl-1-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione)
3-ethyl-1-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 3-ethyl-1-[[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]quinazoline-2,4-dione
- 3-ethyl-1-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione
-
- Inchi: 1S/C20H18N4O3/c1-3-23-19(25)15-10-6-7-11-16(15)24(20(23)26)12-17-21-18(22-27-17)14-9-5-4-8-13(14)2/h4-11H,3,12H2,1-2H3
- InChI Key: FFRZEKOLYSDAPL-UHFFFAOYSA-N
- SMILES: N1(CC2ON=C(C3=CC=CC=C3C)N=2)C2=C(C=CC=C2)C(=O)N(CC)C1=O
3-ethyl-1-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3398-3301-2μmol |
3-ethyl-1-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione |
1207033-55-3 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3398-3301-5μmol |
3-ethyl-1-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione |
1207033-55-3 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3398-3301-10μmol |
3-ethyl-1-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione |
1207033-55-3 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3398-3301-1mg |
3-ethyl-1-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione |
1207033-55-3 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3398-3301-2mg |
3-ethyl-1-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione |
1207033-55-3 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3398-3301-3mg |
3-ethyl-1-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione |
1207033-55-3 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3398-3301-4mg |
3-ethyl-1-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione |
1207033-55-3 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3398-3301-5mg |
3-ethyl-1-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione |
1207033-55-3 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3398-3301-10mg |
3-ethyl-1-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione |
1207033-55-3 | 10mg |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3398-3301-15mg |
3-ethyl-1-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione |
1207033-55-3 | 15mg |
$89.0 | 2023-09-10 |
3-ethyl-1-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
Additional information on 3-ethyl-1-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione
Introduction to CAS No. 1207033-55-3: 3-Ethyl-1-{[3-(2-Methylphenyl)-1,2,4-Oxadiazol-5-Yl]Methyl}-1,2,3,4-Tetrahydroquinazoline-2,4-Dione
The compound with CAS No. 1207033-55-3, known as 3-Ethyl-1-{[3-(2-Methylphenyl)-1,2,4-Oxadiazol-5-Yl]Methyl}-1,2,3,4-Tetrahydroquinazoline-2,4-Dione, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a quinazoline core fused with a dione moiety and substituted with an oxadiazole group and an ethyl substituent. The combination of these structural elements makes it a unique candidate for exploring novel chemical reactions and biological activities.
The synthesis of this compound involves multi-step processes that require precise control over reaction conditions to achieve the desired stereochemistry and regioselectivity. Recent advancements in synthetic methodologies have enabled chemists to construct such intricate molecules with greater efficiency and accuracy. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the oxadiazole ring system while maintaining high yields and purity levels.
In terms of applications, this compound has shown promise in the field of drug discovery. The quinazoline framework is well-known for its ability to interact with various biological targets, including kinases and proteases. The presence of the oxadiazole group further enhances the molecule's bioactivity by introducing additional hydrogen bonding capabilities and electronic diversity. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against certain enzymes associated with neurodegenerative diseases, making it a valuable lead compound for further optimization.
The structural complexity of this molecule also makes it an interesting candidate for materials science applications. The dione moiety contributes to the molecule's conjugation properties, which can be exploited in the development of advanced materials such as organic semiconductors or light-emitting diodes (LEDs). Researchers have recently explored the use of similar compounds in creating flexible electronics due to their excellent charge transport properties and thermal stability.
Beyond its chemical and biological applications, this compound has also been studied for its potential in catalysis. The oxadiazole-containing fragment has been shown to act as a Lewis acid catalyst in certain organic transformations, facilitating reactions such as cycloadditions and Michael additions. These findings highlight the versatility of this compound across multiple disciplines within chemistry.
In conclusion, CAS No. 1207033-55-3 represents a cutting-edge molecule with diverse applications spanning drug discovery, materials science, and catalysis. Its unique structure and functional groups make it an ideal candidate for further research and development. As advancements in synthetic chemistry continue to evolve, the potential for this compound to contribute to groundbreaking innovations remains vast and exciting.
1207033-55-3 (3-ethyl-1-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)